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Compound of Interest

Compound Name: 4-Aminosalicylic Acid

Cat. No.: B1667114 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 4-Aminosalicylic Acid (4-ASA), tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for maintaining laboratory safety and

ensuring environmental compliance. All waste management activities must align with local,

state, and federal regulations.[1]

Immediate Safety and Handling
Before handling 4-Aminosalicylic Acid for disposal, it is crucial to use appropriate Personal

Protective Equipment (PPE) to mitigate risks of irritation and exposure.

Eye Protection: Wear chemical safety goggles or glasses with side shields.[1]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a laboratory

coat.[1]

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhaling dust.[2][3]

General Hygiene: Wash hands thoroughly after handling.[4]

General Disposal and Containment Protocol
Disposal of 4-Aminosalicylic Acid must be managed through a designated hazardous waste

stream. Do not dispose of this chemical in standard trash or down the sanitary sewer.[5]
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Waste Collection: Place all 4-Aminosalicylic Acid waste, including contaminated materials

like weighing paper and PPE, into a chemically compatible, leak-proof hazardous waste

container.[1][2]

Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical

name "4-Aminosalicylic Acid," and identify its associated hazards (e.g., Irritant).[1]

Storage: Keep the hazardous waste container securely closed and store it in a designated,

cool, and well-ventilated satellite accumulation area.[3][6] Ensure it is stored away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1]

Professional Disposal: Arrange for the collection of the waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

service.[5] Disposal will likely be carried out via controlled incineration or at a licensed

chemical destruction plant.[5]

Properties Relevant to Safety and Disposal
The following table summarizes key data for 4-Aminosalicylic Acid.

Property Value Source(s)

Chemical Formula C₇H₇NO₃ [6]

Physical Appearance
White to light brown bulky

powder
[1][4]

pH of 0.1% Solution 3.5 [1]

Acute Oral Toxicity (LD50) 4000 mg/kg [Rat] [6]

Protocol for Spill Decontamination
This protocol details the procedure for cleaning and decontaminating surfaces after a small spill

of solid 4-Aminosalicylic Acid.

Objective: To safely clean up spilled 4-Aminosalicylic Acid, collect it for disposal, and

decontaminate the affected surface.
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Materials:

Appropriate PPE (gloves, safety goggles, lab coat)

Tools for solid collection (e.g., scoop, brush, dustpan)

Hazardous waste container, properly labeled

Dilute solution of sodium carbonate

Water

Paper towels

Procedure:

Secure the Area: Ensure the spill area is well-ventilated. For larger spills, alert personnel and

restrict access to the area.[1]

Collect the Spilled Solid: Carefully sweep or scoop the spilled 4-Aminosalicylic Acid
powder.[2] Use dry clean-up procedures and avoid generating dust.[1]

Containerize the Waste: Place the collected solid into a designated and clearly labeled

hazardous waste disposal container.[6][7]

Neutralize the Residue: Prepare a dilute solution of sodium carbonate. Apply it to the

contaminated surface to neutralize any remaining residue.[6][7]

Final Cleaning: Finish cleaning by wiping the area with water and paper towels.[6][7]

Dispose of Contaminated Materials: Place the used paper towels and any other

contaminated cleaning materials into the hazardous waste container.

Final Disposal: Seal the waste container and manage it according to the general disposal

protocol outlined above.

4-Aminosalicylic Acid Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper management and disposal of 4-Aminosalicylic Acid waste.

Initial Handling & Assessment

Collection & Storage

Spill Residue Decontamination

Final Disposal

4-ASA Waste Generated
(Unused chemical, contaminated labware, spill debris)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Hierarchy [3]
(Reduce, Reuse, Recycle)

Collect in a designated,
leak-proof hazardous waste container [2]

Disposal is necessary

Is there spill residue
on a surface?

Spill cleanup

Label Container:
'Hazardous Waste'

'4-Aminosalicylic Acid' [3]

Store container in a cool, well-ventilated,
designated satellite accumulation area [1, 5]

Arrange for pickup by licensed
hazardous waste service (e.g., EHS) [8]

Neutralize residue with a dilute
solution of sodium carbonate [1, 7]

Yes

No / After Collection

Clean surface with water and
collect cleaning materials as waste [1]

Final Disposal Method:
Controlled Incineration or

Licensed Chemical Destruction Plant [8]
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Aminosalicylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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